Cas no 914675-03-9 (2-Pyrimidinamine, 4-(3,4-dimethylphenyl)-6-(4-pyridinyl)-)

914675-03-9 structure
Product name:2-Pyrimidinamine, 4-(3,4-dimethylphenyl)-6-(4-pyridinyl)-
2-Pyrimidinamine, 4-(3,4-dimethylphenyl)-6-(4-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrimidinamine, 4-(3,4-dimethylphenyl)-6-(4-pyridinyl)-
- 4-(3,4-dimethylphenyl)-6-pyridin-4-ylpyrimidin-2-amine
- DTXSID70847626
- 4-(3,4-Dimethylphenyl)-6-(pyridin-4-yl)pyrimidin-2-amine
- 914675-03-9
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- Inchi: InChI=1S/C17H16N4/c1-11-3-4-14(9-12(11)2)16-10-15(20-17(18)21-16)13-5-7-19-8-6-13/h3-10H,1-2H3,(H2,18,20,21)
- InChI Key: HUFQUTHZYUXDLQ-UHFFFAOYSA-N
- SMILES: CC1=C(C=C(C=C1)C2=NC(=NC(=C2)C3=CC=NC=C3)N)C
Computed Properties
- Exact Mass: 276.137496527g/mol
- Monoisotopic Mass: 276.137496527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.7Ų
- XLogP3: 2.8
2-Pyrimidinamine, 4-(3,4-dimethylphenyl)-6-(4-pyridinyl)- Related Literature
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Sujin Lee,Juhee Hong Soft Matter, 2016,12, 2325-2333
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Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
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Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
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4. Back matter
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Li-Na Lu,Cheng Chen,Kang Xiao,Ting Ouyang,Jun Zhang,Zhao-Qing Liu Catal. Sci. Technol., 2020,10, 7256-7261
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6. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
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Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
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9. Carbon monoxide and carbon dioxide insertion chemistry of f-block N-heterocyclic carbene complexes†‡Polly L. Arnold,Anne I. Germeroth,Gary S. Nichol,Ronan Bellabarba,Robert P. Tooze Dalton Trans., 2013,42, 1333-1337
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Michael K McMullen,Julie M Whitehouse,Gillian Shine,Peter A Whitton,Anthony Towell Food Funct., 2012,3, 931-940
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